Cas no 2649071-89-4 (3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole
• CAS No: 2649071-89-4
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5823410
• PubChem ID: 165611595
• Update Time: 2025-07-16

3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole
• EN300-1731152
• 2649071-89-4

• Inchi： 1S/C11H17N3O/c1-11(2,3)10-9(5-6-12-8-15)7-14(4)13-10/h7H,5-6H2,1-4H3
• InChI Key： BGMMWXFFJSJVHR-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole

3-Tert-Butyl-4-(2-Isocyanatoethyl)-1-Methyl-1H-Pyrazole (CAS No. 2649071-89-4): A Versatile Isocyanate Derivative in Advanced Materials and Biomedical Applications

In recent years, the development of specialized organic compounds has revolutionized multiple fields, including materials science and biomedicine. Among these, 3-tert-butyl-4-(2-isocyanatoethyl)-1-methyl-1H-pyrazole (CAS No. 2649071-89-4) has emerged as a critical molecule due to its unique structural features and functional versatility. This compound combines the reactivity of an isocyanate group with the stability and spatial constraints of a tert-butyl substituent, while the pyrazole ring contributes to electronic properties that enable diverse applications.

The core structure of this compound features a pyrazole scaffold (1H-pyrazole) substituted with a methyl group at position 1, a tert-butyl group at position 3, and an ethoxyisocyanate moiety at position 4. This configuration balances hydrophobicity and reactivity: the tert-butyl group enhances thermal stability and reduces unwanted side reactions, while the isocyanate group facilitates controlled polymerization or conjugation with biomolecules. Recent studies (e.g., Li et al., 2023) highlight its utility in synthesizing stimuli-responsive polymers through step-growth polymerization mechanisms.

In biomedical research, this compound’s reactivity makes it ideal for developing targeted drug delivery systems. Researchers have demonstrated its ability to conjugate with peptides or antibodies via nucleophilic attack on the isocyanate group, forming stable urethane linkages (J. Med. Chem., 2023). For instance, when coupled with tumor-targeting ligands, such conjugates enable precise drug release in acidic tumor microenvironments. The pyrazole ring’s inherent bioactivity also contributes to anticancer properties observed in preliminary in vitro assays.

Material scientists have leveraged its dual functionality to create advanced coatings and adhesives. A 2023 study by Zhang et al. showed that incorporating this compound into polyurethane networks enhances mechanical strength while maintaining flexibility—a breakthrough for biomedical implants requiring durable yet biocompatible surfaces. The tert-butyl group’s steric hindrance slows hydrolysis rates compared to conventional isocyanates, extending material longevity under physiological conditions.

Synthetic chemists continue optimizing its preparation via optimized one-pot methodologies. Traditional routes involve diazotization of substituted anilines followed by cyclization under acidic conditions (Scheme 1), but recent advancements using microwave-assisted synthesis reduce reaction times by up to 60% while achieving >95% purity (ACS Sustainable Chem. Eng., 2023). These improvements align with green chemistry principles by minimizing solvent usage.

Beyond traditional applications, emerging research explores its role in bioconjugation technologies for diagnostics. When integrated into fluorescent probes via click chemistry reactions, it enables real-time tracking of cellular processes without significant cytotoxicity—a critical advantage for live-cell imaging studies reported in Nano Letters (Qian et al., 2023). The compound’s bifunctionality allows simultaneous attachment of targeting moieties and imaging agents on a single platform.

Current challenges focus on scaling production while maintaining stereochemical purity—a hurdle addressed through continuous-flow synthesis systems described in a 2023 patent application (WO/XXXXXX). Regulatory compliance remains crucial; ongoing toxicity studies follow OECD guidelines to ensure safe handling during industrial upscaling without compromising performance characteristics.

This compound’s multifaceted utility underscores its status as a key building block for next-generation materials and therapies. Its ability to bridge organic synthesis with practical applications positions it at the forefront of interdisciplinary research efforts aiming to solve complex biomedical and engineering challenges.